6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C19H14F2N4OS
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 6-amino-4-(2,5-difluorophenyl)-3-(2,5-dimethylthiophen-3-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C19H14F2N4OS/c1-8-5-11(9(2)27-8)17-16-15(12-6-10(20)3-4-14(12)21)13(7-22)18(23)26-19(16)25-24-17/h3-6,15H,23H2,1-2H3,(H,24,25)
• InChI Key: DSSOJESHWBYVSB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C=CC(=C4)F)F

Description

6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of pyrano[2,3-c]pyrazoles, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it is believed that the compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are essential for cancer cell growth and survival. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which further contributes to its anti-cancer activity.
Biochemical and Physiological Effects:
Studies have also shown that 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exhibits a variety of other biochemical and physiological effects. For example, this compound has been shown to possess anti-inflammatory and anti-microbial activity, which could have potential applications in the treatment of infectious diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potent anti-cancer activity. This makes it an attractive compound for researchers who are interested in developing new cancer treatments. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in drug development.

Future Directions

There are several potential future directions for research on 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further investigate its mechanism of action, which could provide important insights into its potential applications in drug development. Another direction is to explore its anti-inflammatory and anti-microbial properties, which could have potential applications in the treatment of infectious diseases and inflammatory disorders. Additionally, researchers could investigate the potential of this compound in combination with other anti-cancer drugs, which could enhance its anti-cancer activity and reduce the risk of drug resistance. Finally, researchers could explore the potential of this compound in animal models to further evaluate its safety and efficacy before moving on to clinical trials.

Synthesis Methods

The synthesis of 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 2,5-difluoroaniline, 2,5-dimethyl-3-thiophenecarboxaldehyde, ethyl cyanoacetate, and malononitrile in the presence of a catalyst. The reaction proceeds via a multi-component domino reaction, which yields the desired compound in good yields.

Scientific Research Applications

The potential applications of 6-Amino-4-(2,5-difluorophenyl)-3-(2,5-dimethyl-3-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in scientific research are numerous. One of the most promising applications is in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer.